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Compound of Interest

Compound Name: BAI1

Cat. No.: B1667710 Get Quote

For researchers in neuroscience, oncology, and immunology, the Brain-specific angiogenesis

inhibitor 1 (BAI1) presents a compelling target of study. This adhesion G protein-coupled

receptor plays crucial roles in synaptogenesis, phagocytosis of apoptotic cells, and

suppression of tumor growth and angiogenesis.[1] However, the success of any BAI1
investigation hinges on the specificity and reliability of the primary antibodies used. With a

multitude of commercial options available, selecting the optimal antibody can be a daunting

task. This guide provides a comprehensive comparison of commercially available BAI1
antibodies, focusing on their cross-reactivity, performance in various applications, and the

experimental data to support these claims.

Unraveling Cross-Reactivity: A Comparative
Analysis
The BAI protein family includes two other members, BAI2 and BAI3, which share structural

homology with BAI1.[2] This homology raises the potential for antibody cross-reactivity, which

could lead to misleading experimental results. Therefore, careful consideration of an antibody's

specificity is paramount. The following tables summarize the key characteristics and available

cross-reactivity data for several commercially available BAI1 antibodies.
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Vendor
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81586
Polyclonal Rabbit

Synthetic

peptide

made to a

C-terminal

portion of

human

BAI1.

WB, IHC,

IF, CyTof
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ensuring
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[1]

Novus
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MAB4969 Monoclonal Mouse
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nt human

BAI1.

ELISA

No cross-

reactivity
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BAI3 in

direct

ELISA.[3]
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[4]
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transfected
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United

States Bio
398376 Polyclonal Rabbit

Synthetic

peptide

correspond

ing to

human

BAI1.

WB, IHC,

IF, ELISA

Recognize

s

endogenou

s levels of

human

BAI1.[5]

Performance in Key Applications: A Closer Look
The utility of an antibody is ultimately determined by its performance in specific experimental

contexts. Below, we delve into the available data for Western Blot (WB), Immunohistochemistry

(IHC), and Immunofluorescence (IF) for some of the featured antibodies.

Western Blotting
Western blotting is a critical application for assessing antibody specificity and detecting the

target protein in complex lysates. An ideal BAI1 antibody should recognize the full-length

protein at its expected molecular weight of approximately 180-200 kDa, as well as potential

cleavage products.[6]

The Novus Biologicals NB110-81586 antibody has been validated using knockout mouse brain

tissue, demonstrating a clear band at the expected molecular weight in the wild-type sample

and its absence in the knockout, confirming its high specificity for BAI1.[1]

For the Thermo Fisher Scientific PA1-46465 antibody, the vendor provides data showing its use

in Western Blot, though direct comparisons with other antibodies or knockout validation are not

presented.[4]

Immunohistochemistry (IHC)
IHC allows for the visualization of BAI1 expression within the context of tissue architecture. A

well-performing antibody will exhibit specific staining in expected cell types and subcellular

locations with minimal background.

The Novus Biologicals NB110-81586 antibody has been shown to effectively stain mouse brain

tissue in IHC applications.[1] Similarly, Thermo Fisher Scientific's PA1-46465 has been used for

IHC on mouse brain sections.[4]
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Immunofluorescence (IF)
IF provides high-resolution localization of BAI1 within cells. Specific staining patterns, such as

membrane localization, can be visualized with a high-quality antibody.

The Novus Biologicals NB110-81586 antibody has been validated for IF in SH-SY5Y cells,

showing distinct staining. The Thermo Fisher Scientific PA1-46465 antibody has also been

used in immunocytochemistry on SH-SY5Y cells.[4]

Signaling Pathways and Experimental Workflows
To aid in experimental design and data interpretation, it is essential to understand the biological

pathways in which BAI1 is involved and the general workflow for antibody-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BAI1 Antibody - BSA Free (NB110-81586): Novus Biologicals [novusbio.com]

2. Emerging roles for the BAI1 protein family in the regulation of phagocytosis,
synaptogenesis, neurovasculature, and tumor development - PMC [pmc.ncbi.nlm.nih.gov]

3. BAI1 Antibody (542515) [Unconjugated] (MAB4969): Novus Biologicals [novusbio.com]

4. BAI1 Polyclonal Antibody (PA1-46465) [thermofisher.com]

5. usbio.net [usbio.net]

6. Novel Isoforms of Adhesion G Protein-Coupled Receptor B1 (ADGRB1/BAI1) Generated
from an Alternative Promoter in Intron 17 - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Labyrinth of BAI1 Antibody Specificity: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667710#cross-reactivity-of-different-commercial-
bai1-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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